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Compound of Interest

Compound Name: Isooctadecan-1-al

Cat. No.: B15175681 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

Isooctadecan-1-al (CAS No. 61497-47-0), also known as 16-methylheptadecanal. Due to a

scarcity of experimentally determined data for this specific long-chain branched aldehyde, this

document summarizes computationally predicted properties and outlines the general

experimental protocols for determining the key physical characteristics of aldehydes.

Furthermore, it contextualizes the potential biological relevance of isooctadecan-1-al by

illustrating the broader metabolic pathways in which long-chain aldehydes participate.

Core Physical Properties
While specific experimental data for Isooctadecan-1-al are not readily available in published

literature, computational models provide valuable estimates for its physical and chemical

characteristics. These computed properties, sourced from PubChem, are summarized in the

table below.
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Property Value Source

Molecular Formula C₁₈H₃₆O PubChem

Molecular Weight 268.5 g/mol PubChem

XLogP3-AA (LogP) 7.8 PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
1 PubChem

Rotatable Bond Count 15 PubChem

Exact Mass 268.276615 g/mol PubChem

Topological Polar Surface Area 17.1 Å² PubChem

Experimental Protocols for Physical Property
Determination
The following sections detail the standard experimental methodologies for determining the

primary physical properties of long-chain aldehydes like Isooctadecan-1-al.

Melting Point Determination
The melting point of a solid aldehyde can be determined using a capillary melting point

apparatus.

Methodology:

A small, finely ground sample of the purified aldehyde is packed into a capillary tube, sealed

at one end.

The capillary tube is placed in a melting point apparatus, which heats the sample at a

controlled rate.

The temperature at which the solid begins to melt and the temperature at which it becomes

completely liquid are recorded as the melting point range. A narrow melting range is
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indicative of a pure compound.

Boiling Point Determination
For liquid aldehydes, the boiling point is a key physical constant.

Methodology:

A small volume of the liquid aldehyde is placed in a test tube or a specialized boiling point

apparatus.

The sample is heated, and the temperature is monitored with a calibrated thermometer.

The boiling point is recorded as the temperature at which the vapor pressure of the liquid

equals the surrounding atmospheric pressure, characterized by a steady stream of bubbles

and constant temperature.

Density Determination
The density of a liquid aldehyde can be determined using a pycnometer or a digital density

meter.

Methodology (Pycnometer):

The mass of a clean, dry pycnometer (a flask with a specific volume) is accurately

measured.

The pycnometer is filled with the liquid aldehyde, and its mass is measured again.

The volume of the pycnometer is determined by filling it with a liquid of known density (e.g.,

distilled water) and measuring the mass.

The density of the aldehyde is calculated by dividing the mass of the aldehyde by the volume

of the pycnometer.

Solubility Determination
The solubility of an aldehyde in various solvents is determined through direct observation.
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Methodology:

A small, measured amount of the aldehyde is added to a specific volume of a solvent (e.g.,

water, ethanol, acetone) in a test tube.

The mixture is agitated vigorously at a controlled temperature.

The solubility is determined by visual inspection. If the aldehyde dissolves completely, it is

considered soluble. If it remains as a separate phase, it is insoluble. The degree of solubility

can be quantified by determining the maximum mass of the aldehyde that can dissolve in a

given volume of the solvent.

Biological Context and Metabolic Pathways
Branched long-chain aldehydes, such as Isooctadecan-1-al, are part of a larger class of

molecules with known biological relevance. They are recognized as important flavor

compounds in various foods and are involved in diverse metabolic pathways in mammals and

other organisms.[1] Long-chain aliphatic aldehydes can be generated through several

enzymatic reactions, including the microsomal oxidation of long-chain alcohols and the

peroxisomal α-oxidation of 3-methyl-branched fatty acids.[2] These aldehydes can then be

further metabolized, often through oxidation to their corresponding carboxylic acids.

The following diagram illustrates a generalized overview of the metabolic pathways involving

long-chain aldehydes.
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Caption: Generalized metabolic pathways involving long-chain aldehydes.
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This in-depth guide provides the available technical information on the physical properties of

Isooctadecan-1-al and the standard methods for their experimental determination. While

specific data for this compound remains elusive, the provided context on the biological

relevance of long-chain aldehydes offers a framework for understanding its potential roles in

biological systems. Further experimental investigation is necessary to fully characterize the

physical and biological properties of Isooctadecan-1-al.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15175681?utm_src=pdf-body
https://www.benchchem.com/product/b15175681?utm_src=pdf-body
https://www.benchchem.com/product/b15175681?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC7419363/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7419363/
https://www.researchgate.net/figure/Long-chain-aliphatic-aldehydes-are-produced-during-various-metabolic-processes-A_fig5_259254283
https://www.benchchem.com/product/b15175681#what-are-the-physical-properties-of-isooctadecan-1-al
https://www.benchchem.com/product/b15175681#what-are-the-physical-properties-of-isooctadecan-1-al
https://www.benchchem.com/product/b15175681#what-are-the-physical-properties-of-isooctadecan-1-al
https://www.benchchem.com/product/b15175681#what-are-the-physical-properties-of-isooctadecan-1-al
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15175681?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15175681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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